Baeihpp
Baeihpp
Brand Name:
Vulcanchem
CAS No.:
111790-42-2
VCID:
VC20858135
InChI:
InChI=1S/C21H28I2N4O4S/c22-13-9-12(10-14(23)20(13)30)5-6-18(29)25-8-7-24-17(28)4-2-1-3-16-19-15(11-32-16)26-21(31)27-19/h9-10,15-16,19,30H,1-8,11H2,(H,24,28)(H,25,29)(H2,26,27,31)/t15-,16-,19-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2
Molecular Formula:
C21H28I2N4O4S
Molecular Weight:
686.3 g/mol
Baeihpp
CAS No.: 111790-42-2
Cat. No.: VC20858135
Molecular Formula: C21H28I2N4O4S
Molecular Weight: 686.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111790-42-2 |
|---|---|
| Molecular Formula | C21H28I2N4O4S |
| Molecular Weight | 686.3 g/mol |
| IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3,5-diiodophenyl)propanoylamino]ethyl]pentanamide |
| Standard InChI | InChI=1S/C21H28I2N4O4S/c22-13-9-12(10-14(23)20(13)30)5-6-18(29)25-8-7-24-17(28)4-2-1-3-16-19-15(11-32-16)26-21(31)27-19/h9-10,15-16,19,30H,1-8,11H2,(H,24,28)(H,25,29)(H2,26,27,31)/t15-,16-,19-/m0/s1 |
| Standard InChI Key | ZADYZPFVEWLGRJ-BXWFABGCSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2 |
| SMILES | C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2 |
| Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2 |
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